Cas no 14183-51-8 (2H-1,4-Benzoxazine-3(4H)-thione)

• Product Name: 2H-1,4-Benzoxazine-3(4H)-thione
• CAS No: 14183-51-8
• MF: C₈H₇NOS
• MW: 165.212280511856
• CID: 2129442
• PubChem ID: 2735465
• Update Time: 2025-06-11

2H-1,4-Benzoxazine-3(4H)-thione Chemical and Physical Properties

Names and Identifiers

• 2H-1,4-Benzoxazine-3(4H)-thione
• BUTTPARK 10\09-20
• 4H-1,4-benzoxazine-3-thione
• 3,4-Dihydro-3-thioxo-2H-1,4-benzoxazine
• SCHEMBL88718
• STL124061
• 14183-51-8
• DB-347070
• CS-0446299
• AKOS005716781
• 4H-Benzo[1,4]oxazine-3-thione
• MFCD00269330
• 2H-Benzo[b][1,4]oxazine-3(4H)-thione

• Inchi： 1S/C8H7NOS/c11-8-5-10-7-4-2-1-3-6(7)9-8/h1-4H,5H2,(H,9,11)
• InChI Key： MFPHAWZIKUKQOU-UHFFFAOYSA-N
• SMILES： S=C1COC2C=CC=CC=2N1

Computed Properties

• Exact Mass: 165.02483502g/mol
• Monoisotopic Mass: 165.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 53.4Ų

2H-1,4-Benzoxazine-3(4H)-thione Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines Benzoxazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazines

Additional information on 2H-1,4-Benzoxazine-3(4H)-thione

Chemical Profile of 2H-1,4-Benzoxazine-3(4H)-thione (CAS No. 14183-51-8)

2H-1,4-Benzoxazine-3(4H)-thione, identified by its Chemical Abstracts Service (CAS) number 14183-51-8, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology due to its unique structural and functional properties. This compound belongs to the benzoxazine class, which is characterized by a fused benzene and oxygen ring system with an additional nitrogen atom. The presence of a thione group in the molecular structure introduces reactive sites that make it a versatile scaffold for drug discovery and synthetic chemistry.

The molecular structure of 2H-1,4-Benzoxazine-3(4H)-thione consists of a benzoxazine core with a sulfur-containing thione group at the 3-position. This arrangement confers distinct electronic and steric properties, making it an attractive candidate for further derivatization and exploration in various biochemical pathways. The benzoxazine moiety is known for its stability and ability to participate in hydrogen bonding, while the thione group can engage in redox reactions and metal coordination, offering multiple avenues for functionalization.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores due to their prevalence in bioactive molecules. Among these, 2H-1,4-Benzoxazine-3(4H)-thione has been studied for its potential applications in the development of bioactive agents. Its benzoxazine core is structurally analogous to several natural products and pharmaceuticals, suggesting that it may exhibit similar biological activities. Specifically, studies have explored its interactions with enzymes and receptors, which are critical targets in drug design.

One of the most compelling aspects of 2H-1,4-Benzoxazine-3(4H)-thione is its ability to undergo various chemical transformations. The thione group can be oxidized to a disulfide or reduced to a thiol, providing flexibility in modifying its reactivity. Additionally, the nitrogen atom within the benzoxazine ring can serve as a site for further functionalization through nucleophilic substitution or coordination with metal ions. These properties make it an excellent starting point for designing novel compounds with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of 2H-1,4-Benzoxazine-3(4H)-thione derivatives with high accuracy. These studies have identified potential scaffolds for developing drugs targeting neurological disorders, inflammatory diseases, and infectious pathogens. For instance, computational modeling has suggested that derivatives of this compound may interact with specific binding pockets on enzymes such as kinases or proteases, which are often implicated in disease pathogenesis.

The synthesis of 2H-1,4-Benzoxazine-3(4H)-thione has been optimized through various methodologies to ensure high yield and purity. Traditional approaches involve condensation reactions between o-halobenzaldehydes or o-hydroxybenzaldehydes with thiourea or thiourea derivatives under basic conditions. More recently, transition-metal-catalyzed reactions have been employed to improve efficiency and selectivity. These synthetic strategies have allowed for the rapid production of libraries of benzoxazine-thiones for screening purposes.

In the realm of medicinal chemistry, 2H-1,4-Benzoxazine-3(4H)-thione has been investigated for its potential as an antimicrobial agent. Preliminary studies have demonstrated that certain derivatives exhibit inhibitory effects against Gram-positive bacteria and fungi by disrupting essential cellular processes. The thione group plays a crucial role in these interactions by forming disulfide bonds with protein targets or participating in redox-mediated mechanisms. Such findings highlight the compound's promise as a lead structure for developing novel antimicrobial therapies.

Moreover, the structural motif of 2H-1,4-Benzoxazine-3(4H)-thione has been explored in the context of anticancer research. The benzoxazine core is found in several known antitumor agents, suggesting that this scaffold may possess inherent cytotoxic or anti-proliferative properties. Initial experiments have shown that certain derivatives can induce apoptosis in cancer cell lines by modulating key signaling pathways involved in cell growth and survival. Further investigation into these mechanisms could pave the way for new targeted cancer treatments.

The versatility of 2H-1,4-Benzoxazine-3(4H)-thione extends beyond its applications in drug discovery; it also serves as a valuable tool in materials science. For example, its ability to form stable complexes with metal ions makes it useful in designing metallo-supramolecular structures or catalysts. These materials have potential applications in catalysis, sensing, and nanotechnology domains where precise control over molecular interactions is essential.

As research continues to uncover new biological activities and synthetic possibilities for 2H-1,4-Benzoxazine-3(4H)-thione, its significance as a pharmacophoric scaffold is likely to grow. The integration of modern synthetic techniques with advanced computational methods will further enhance our ability to design derivatives with improved efficacy and selectivity. This compound exemplifies how foundational heterocyclic structures can be leveraged to address complex challenges in medicine and materials science.